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Compound of Interest

Compound Name: Suramin

Cat. No.: B1662206 Get Quote

This technical support center provides detailed guidance for researchers, scientists, and drug

development professionals on the stability and proper storage of Suramin. Find answers to

frequently asked questions and troubleshooting guides to ensure the integrity of your

experiments.

Frequently Asked Questions (FAQs)
Q1: How should I store Suramin powder upon receipt?

Suramin in its solid, powdered form is generally stable. For long-term storage, it is

recommended to keep it at -20°C, which can ensure stability for up to 3 years[1]. Some

suppliers indicate that the solid powder is stable for at least 4 years when stored at room

temperature[2]. Always refer to the Certificate of Analysis (COA) provided by your supplier for

specific recommendations.

Q2: What is the best solvent for reconstituting Suramin?

The choice of solvent depends on your experimental needs.

Water: Suramin sodium salt is soluble in water, with reported solubilities of approximately 10

mg/mL to 50 mg/mL[2].

DMSO: Suramin is also soluble in DMSO, with concentrations of 100 mg/mL being

achievable[1].
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Physiological Saline: The compound is soluble in physiological saline.

For cell culture experiments, reconstituting in a sterile, aqueous buffer or DMSO is common.

Ensure the final concentration of DMSO in your cell culture medium is not toxic to your cells.

Q3: How stable are aqueous solutions of Suramin? Can I store them?

Aqueous solutions of Suramin have limited stability and it is highly recommended to prepare

them fresh for immediate use. Storing aqueous solutions for more than one day is not

advised[2]. One study on the stability in aqueous solution found that after 42 days at 37°C,

approximately 2% of the Suramin was hydrolyzed[3]. However, for short-term use, Suramin at

1 mg/mL in common infusion fluids like 0.9% NaCl, 5% dextrose, and lactated Ringer's injection

is stable for at least seven days when stored at 4°C in the dark or at 22°C (room temperature)

protected from light[4].

Q4: I prepared a stock solution in DMSO. How should I store it?

DMSO stock solutions are more stable than aqueous solutions when stored properly. To avoid

repeated freeze-thaw cycles, it is best to aliquot the stock solution into smaller volumes.

-80°C: Stable for up to 1 year[1].

-20°C: Stable for up to 1 month[1].

Q5: What are the signs of Suramin degradation?

Visual signs of degradation can include a change in the color or clarity of a solution. Pure

Suramin should yield a clear, faint yellow solution in water. Some batches may contain

impurities that appear brown when dissolved[5]. The primary chemical degradation product in

aqueous solutions is the amine precursor, which can be detected by analytical methods like

HPLC[3].

Q6: What factors can affect the stability of Suramin?

Several factors can influence Suramin's stability:
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Temperature: Higher temperatures accelerate degradation. An accelerated stability study

showed that at 90°C in 0.9% NaCl, Suramin has a half-life of about 5.5 hours[4].

Light: Solutions should be protected from light[4].

pH: Suramin's susceptibility to hydrolysis can be influenced by pH.

Incompatible Materials: Avoid strong acids, alkalis, and strong oxidizing or reducing

agents[6].

Troubleshooting Guide
Issue: My experiments using Suramin are showing inconsistent or unexpected results.

This could be related to the stability and handling of your Suramin solution. Follow this

troubleshooting workflow to diagnose the problem.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1662206?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/2275227/
https://pubmed.ncbi.nlm.nih.gov/2275227/
https://www.benchchem.com/product/b1662206?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-B0879A/Suramin-sodium-salt-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b1662206?utm_src=pdf-body
https://www.benchchem.com/product/b1662206?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662206?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inconsistent Experimental Results

How was the Suramin solution prepared and stored?

Prepared fresh in aqueous buffer?

Aqueous

Prepared from DMSO stock?

DMSO

No, prepared fresh

Aqueous solution was stored >24h

Yes

How was DMSO stock stored?

High probability of degradation. 
Prepare fresh solution for each experiment.

Stored at -20°C >1 month or at 4°C?

Improperly

Stored at -80°C in aliquots?

Properly

Subjected to multiple freeze-thaw cycles?

Make new aliquots from a fresh DMSO stock. 
Avoid repeated freeze-thaw cycles.

Yes

Powder may be compromised. 
Check expiration date and storage conditions. 

Consider analytical validation (e.g., HPLC).

No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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